Cas no 2287315-21-1 (4-Bromo-2-dimethylphosphorylbenzonitrile)

• Product Name: 4-Bromo-2-dimethylphosphorylbenzonitrile
• CAS No: 2287315-21-1
• MF: C₉H₉BrNOP
• MW: 258.051622152328
• CID: 5086327
• PubChem ID: 154832526
• Update Time: 2026-03-02

4-Bromo-2-dimethylphosphorylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-dimethylphosphorylbenzonitrile
• 4-BROMO-2-(DIMETHYLPHOSPHORYL)BENZONITRILE
• AT26979
• CS-0531029
• EN300-6749049
• 2287315-21-1

• Inchi： 1S/C9H9BrNOP/c1-13(2,12)9-5-8(10)4-3-7(9)6-11/h3-5H,1-2H3
• InChI Key： YUAZFDSEJNABNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)P(C)(C)=O

Computed Properties

• Exact Mass: 256.96051g/mol
• Monoisotopic Mass: 256.96051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9

Additional information on 4-Bromo-2-dimethylphosphorylbenzonitrile

Recent Advances in the Study of 4-Bromo-2-dimethylphosphorylbenzonitrile (CAS: 2287315-21-1): A Comprehensive Research Brief

4-Bromo-2-dimethylphosphorylbenzonitrile (CAS: 2287315-21-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This phosphonylated benzonitrile derivative exhibits unique structural and functional properties, making it a promising candidate for various applications, including drug discovery, agrochemical development, and materials science. Recent studies have focused on elucidating its synthesis pathways, reactivity, and potential biological activities, shedding light on its versatility and utility in diverse research domains.

The synthesis of 4-Bromo-2-dimethylphosphorylbenzonitrile has been optimized through several innovative approaches, including palladium-catalyzed cross-coupling reactions and phosphorylation techniques. These methods have improved yield and purity, facilitating its use in downstream applications. Notably, its bromo and phosphoryl functional groups serve as key handles for further chemical modifications, enabling the creation of a wide array of derivatives with tailored properties.

In medicinal chemistry, preliminary studies suggest that 4-Bromo-2-dimethylphosphorylbenzonitrile may act as a scaffold for designing kinase inhibitors, owing to its ability to interact with ATP-binding sites. Computational docking studies and in vitro assays have demonstrated its moderate affinity for specific protein targets, sparking interest in its potential as a lead compound for anticancer and anti-inflammatory therapies. Further structure-activity relationship (SAR) studies are underway to optimize its pharmacological profile.

Beyond therapeutic applications, this compound has also shown promise in agrochemical research. Its phosphoryl group contributes to its stability and bioavailability, making it a viable candidate for developing novel pesticides and herbicides. Recent field trials have indicated its efficacy against certain plant pathogens, with minimal environmental impact, aligning with the growing demand for sustainable agricultural solutions.

In materials science, 4-Bromo-2-dimethylphosphorylbenzonitrile has been explored as a building block for functional polymers and coordination complexes. Its ability to form stable metal-ligand interactions has been leveraged in designing catalysts and luminescent materials. Researchers are particularly interested in its potential for creating smart materials with stimuli-responsive properties.

Despite these advancements, challenges remain in scaling up production and ensuring cost-effectiveness for industrial applications. Future research directions include exploring greener synthetic routes, enhancing its selectivity for biological targets, and investigating its long-term stability under various conditions. Collaborative efforts between academia and industry will be crucial to fully realize the potential of this versatile compound.

In conclusion, 4-Bromo-2-dimethylphosphorylbenzonitrile (CAS: 2287315-21-1) represents a multifaceted compound with broad applicability across chemical, biological, and material sciences. Its unique structural features and functional versatility make it a valuable subject for ongoing and future research, offering exciting opportunities for innovation and development in multiple fields.